N-[4-(benzyloxy)phenyl]-2-thiophenesulfonamide

• IUPAC Name: N-(4-phenylmethoxyphenyl)thiophene-2-sulfonamide
• InChI: InChI=1S/C17H15NO3S2/c19-23(20,17-7-4-12-22-17)18-15-8-10-16(11-9-15)21-13-14-5-2-1-3-6-14/h1-12,18H,13H2
• InChI Key: WNZWNAZUNNYFNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)NS(=O)(=O)C3=CC=CS3
• Molecular Formula: C17H15NO3S2
• Molecular Weight: 345.4 g/mol

Description

Synthesis Analysis

The synthesis of sulfonamide derivatives, including compounds similar to N-[4-(benzyloxy)phenyl]-2-thiophenesulfonamide, involves a series of chemical reactions aimed at introducing specific functional groups to achieve desired biological activities. For instance, the synthesis of benzenesulfonamides as high-affinity inhibitors for kynurenine 3-hydroxylase showcases the structural activity relationship (SAR) and the biochemical characterization of these compounds, illustrating the methodology behind achieving targeted biochemical properties through synthesis (Röver et al., 1997).

Molecular Structure Analysis

The crystal structure analysis of related sulfonamide compounds provides insights into the molecular arrangement and interactions at the atomic level. For example, the structural characterization of N-(5-acetyl-4-methylpyrimidin-2-yl)benzenesulfonamide reveals π–π interactions and hydrogen-bonding interactions leading to a three-dimensional network, which is crucial for understanding the molecular basis of its activity (Mohamed-Ezzat et al., 2023).

Chemical Reactions and Properties

The chemical reactivity and properties of sulfonamides are influenced by their functional groups and molecular structure. The synthesis and bioactivity studies on new sulfonamide derivatives highlight the potential for cytotoxic activities and enzyme inhibition, showcasing the compound's versatility in chemical reactions and the development of pharmacological agents (Gul et al., 2016).